Cas no 108278-73-5 (Acetic acid,2-[(aminocarbonyl)nitrosoamino]-, methyl ester)

• Product Name: Acetic acid,2-[(aminocarbonyl)nitrosoamino]-, methyl ester
• CAS No: 108278-73-5
• MF: C₄H₇N₃O₄
• MW: 161.116080522537
• CID: 170570
• PubChem ID: 135701
• Update Time: 2025-04-19

Acetic acid,2-[(aminocarbonyl)nitrosoamino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(aminocarbonyl)nitrosoamino]-, methyl ester
• methyl 2-[carbamoyl(nitroso)amino]acetate
• Methyl [carbamoyl(nitroso)amino]acetate
• CCRIS 1859
• 108278-73-5
• Glycine, N-(aminocarbonyl)-N-nitroso-, methyl ester
• DTXSID20148478
• N-Methoxycarbonylmethyl-N-nitrosourea

• Inchi： 1S/C4H7N3O4/c1-11-3(8)2-7(6-10)4(5)9/h2H2,1H3,(H2,5,9)
• InChI Key： OKQKQDMPXCFKBG-UHFFFAOYSA-N
• SMILES： O(C)C(CN(C(N)=O)N=O)=O

Computed Properties

• Exact Mass: 161.04371
• Monoisotopic Mass: 161.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 261.8°Cat760mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.544
• PSA: 102.06

Acetic acid,2-[(aminocarbonyl)nitrosoamino]-, methyl ester Security Information

• Safety Term：x."> Mutation data reported. When heated to decomposition it emits toxic vapors of NOx.